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Compound of Interest

Compound Name: 1,4-Bis(vinyloxy)-butane

Cat. No.: B1205016

An In-depth Technical Guide to 1,4-
Bis(vinyloxy)butane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Bis(vinyloxy)butane, also known as 1,4-butanediol divinyl ether, is a versatile difunctional
monomer with the chemical formula CsH140:2.[1] Its structure, featuring two reactive vinyl ether
groups connected by a flexible butane spacer, makes it a valuable building block in polymer
chemistry. This guide provides a comprehensive overview of its chemical structure, properties,
synthesis, and key applications, with a focus on data relevant to research and development.

Chemical Structure and Identification

The chemical structure of 1,4-Bis(vinyloxy)butane consists of a central four-carbon chain with
vinyloxy groups (-O-CH=CHz3) attached to the first and fourth carbon atoms.

Systematic Information:
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Identifier Value

IUPAC Name 1,4-Bis(vinyloxy)butane

CAS Number 3891-33-6[1]

Molecular Formula CsH1402[1]

Molecular Weight 142.19 g/mol [1]

Synonyms 1,4-Butanediol divinyl ether, Butane, 1,4-

bis(ethenyloxy)-, BDDVE[1]

Physicochemical Properties

1,4-Bis(vinyloxy)butane is a colorless liquid under standard conditions. A summary of its key
physical and chemical properties is presented below.

Table of Physicochemical Properties:

Property Value Reference
Melting Point -8 °C [2]

Boiling Point 62-64 °C @ 10 mmHg [2][3]
Density 0.898 g/mL at 25 °C [2]

Refractive Index (n2°/D)

1.444

[2]

Water Solubility

505 mg/L at 20 °C

[2]

Vapor Pressure

1.138 hPa at 20 °C

[3]

logP

29at23°C

[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,4-
Bis(vinyloxy)butane. Below are the expected spectral data based on its structure and data from
analogous compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Based on the analysis of similar vinyl ethers, the following proton (*H) and carbon-13 (*3C)
NMR chemical shifts are predicted in CDCls.

Table of Predicted *H NMR Chemical Shifts:

Protons Chemical Shift (6, ppm) Multiplicity
=CH-O- ~6.4-6.5 dd

=CHz2 (trans) ~4.1-4.2 dd

=CHz2 (cis) ~3.9-4.0 dd

-O-CHz2- ~3.6-3.7 t
-O-CH2-CHa2- ~1.6-1.7 m

Note: Data is estimated based on the spectra of 1,10-bis(vinyloxy)decane.[4]

Table of Predicted 3C NMR Chemical Shifts:

Carbon Chemical Shift (6, ppm)
=CH-O- ~152

=CH- ~86

-O-CHz2- ~68

-O-CH2-CHa- ~26

Note: Data is estimated based on the spectra of 1,10-bis(vinyloxy)decane.[4]

Infrared (IR) Spectroscopy

The IR spectrum of 1,4-Bis(vinyloxy)butane would exhibit characteristic absorption bands for

the vinyl ether functional group.

Table of Characteristic IR Absorption Bands:
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Functional Group Wavenumber (cm~—?)
C-H stretch (vinyl) ~3100

C-H stretch (alkane) ~2850-2950

C=C stretch (vinyl) ~1620

C-O-C stretch (ether) ~1100-1200

Mass Spectrometry (MS)

The electron ionization mass spectrum of 1,4-Bis(vinyloxy)butane shows a molecular ion peak
(M*) at m/z 142.[1][5] The fragmentation pattern would be consistent with the cleavage of the
ether linkages and the butyl chain.

Experimental Protocols
Synthesis of 1,4-Bis(vinyloxy)butane

A common method for the synthesis of vinyl ethers is the reaction of an alcohol with acetylene.
The following is a representative protocol for the synthesis of 1,4-Bis(vinyloxy)butane from 1,4-
butanediol.

Materials:

1,4-Butanediol

Potassium hydroxide (KOH)

Acetylene gas

Anhydrous solvent (e.g., DMSO)
Procedure:

 |In a pressure-resistant reactor equipped with a stirrer and gas inlet, dissolve 1,4-butanediol
and a catalytic amount of KOH in the anhydrous solvent.

o Purge the reactor with an inert gas (e.g., nitrogen or argon).
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 Introduce acetylene gas into the reactor, maintaining a constant pressure.
e Heat the reaction mixture to a temperature between 130-150 °C and stir vigorously.

» Monitor the reaction progress by techniques such as gas chromatography (GC) until the
starting material is consumed.

e Cool the reactor to room temperature and carefully vent the excess acetylene.

e Quench the reaction mixture with water and extract the product with a suitable organic
solvent (e.g., diethyl ether).

e Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., MgS0Oa), and
filter.

» Remove the solvent under reduced pressure.

 Purify the crude product by fractional distillation under reduced pressure to obtain pure 1,4-
Bis(vinyloxy)butane.

Note: This is a generalized procedure and should be performed with appropriate safety
precautions in a well-ventilated fume hood, especially when handling acetylene gas under
pressure.

Reactants

KOH (catalyst)
Workup & Purification

Acetylene Anh';(?rat\)ct}isogg;vem Quenching H Extraction Drying & Filtration Fractional Distillation 1,4-Bis(vinyloxy)butane
o ater) (Organic Solvent) ¢
(130-150 °C, pressure) (W
1,4-Butanediol

Reaction Process
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Synthesis workflow for 1,4-Bis(vinyloxy)butane.

Cationic Polymerization

1,4-Bis(vinyloxy)butane can undergo cationic polymerization to form crosslinked polymers.[6]

This property is utilized in various applications, including coatings and adhesives.

Materials:

1,4-Bis(vinyloxy)butane (monomer)

Anhydrous chlorinated solvent (e.g., dichloromethane)

Cationic initiator (e.g., a Lewis acid like BF3-OEtz2)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Under an inert atmosphere, dissolve 1,4-Bis(vinyloxy)butane in the anhydrous solvent in a
dry reaction vessel.

Cool the solution to the desired reaction temperature (e.g., 0 °C or lower).

Add the cationic initiator dropwise to the stirred monomer solution.

Observe the reaction for signs of polymerization, such as an increase in viscosity or
precipitation of the polymer.

Allow the reaction to proceed for the desired time.

Terminate the polymerization by adding a quenching agent, such as methanol.

Precipitate the polymer by pouring the reaction mixture into a non-solvent (e.g., methanol or
hexane).

Collect the polymer by filtration, wash it with the non-solvent, and dry it under vacuum.
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Reaction Setup

1,4-Bis(vinyloxy)butane
Dissolve Monomer
Anhydrous Solvent in Solvent

Cationic Initiator

Polymerization Termination & Isolation

(Loxdd Inmator"e) H Polymerization Q(;ZHCII?AS?:%T)” H Pr?ﬁmitres;s;y’:tner H Filter and Dry Crosslinked Polymer

Click to download full resolution via product page

Workflow for cationic polymerization.

Applications

The unique structure of 1,4-Bis(vinyloxy)butane makes it suitable for a variety of applications in
materials science and polymer chemistry.

e Reactive Diluent: In UV and electron beam (EB) curable formulations, it serves as a reactive
diluent, reducing the viscosity of the formulation while being incorporated into the final
polymer network. This is particularly advantageous in coatings, inks, and adhesives where
low viscosity is required for application.

o Crosslinking Agent: The presence of two vinyl ether groups allows it to act as a crosslinking
agent, forming three-dimensional polymer networks with enhanced thermal and mechanical
properties.

o Monomer for Polymer Synthesis: It can be homopolymerized or copolymerized with other
monomers to produce a range of polymers with tailored properties. Cationic polymerization is
a common method for polymerizing vinyl ethers.[7]

Safety and Handling
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1,4-Bis(vinyloxy)butane is considered an irritant to the eyes, respiratory system, and skin.[2]
Appropriate personal protective equipment, including gloves and safety glasses, should be
worn when handling this chemical.[2] Work should be conducted in a well-ventilated area or a
fume hood. For detailed safety information, refer to the material safety data sheet (MSDS)
provided by the supplier.

Toxicology Data (for the related compound 1,4-Butanediol monovinyl ether):

Test Species Route Value
LD50 Rabbit Oral 1738 mg/kg
LD50 Rat Dermal > 2000 mg/kg

Source: ChemicalBook[8]

Conclusion

1,4-Bis(vinyloxy)butane is a valuable and versatile chemical for researchers and professionals
in polymer science and materials development. Its difunctional nature allows for its use as a
monomer, crosslinking agent, and reactive diluent in a variety of polymerization systems. A
thorough understanding of its properties, synthesis, and handling is essential for its effective
and safe utilization in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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